Spiro[2.3]hexan-2-ylmethanethiol

• IUPAC Name: spiro[2.3]hexan-2-ylmethanethiol
• InChI: InChI=1S/C7H12S/c8-5-6-4-7(6)2-1-3-7/h6,8H,1-5H2
• InChI Key: KUZGGULBPSAAEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC2CS
• Molecular Formula: C7H12S
• Molecular Weight: 128.24 g/mol

Description

Spiro[2.3]hexan-2-ylmethanethiol is a chemical compound with the IUPAC name spiro[2.3]hexan-1-ylmethanethiol. It has a molecular weight of 128.24.

Synthesis Analysis

The synthesis of spiro[2.3]hexan-2-ylmethanethiol or similar compounds often involves complex chemical reactions. For instance, a visible-light-induced intramolecular [2 + 2] cycloaddition of methylenecyclopropanes (MCPs) in the presence of a polypyridyl iridium (III) catalyst has been used for the rapid construction of polysubstituted spiro[2.3] or [3.3] cyclic frameworks. Another method involves the Pseudomonas cepacia lipase-catalyzed resolution of a racemic compound, synthesized in seven steps starting from diethoxyketene and diethyl fumarate.

Molecular Structure Analysis

The InChI code for spiro[2.3]hexan-2-ylmethanethiol is 1S/C7H12S/c8-5-6-4-7(6)2-1-3-7/h6,8H,1-5H2. This indicates that the compound has a complex structure with a spirocyclic skeleton.

Scientific Research Applications

Synthesis Techniques and Structural Analysis

• Competitive 1,2-C Atom Shifts in Strained Carbenes : Research on spiro compounds like Spiro[3.3]hept-1-ylidene, closely related to Spiro[2.3]hexan-2-ylmethanethiol, has shown that these compounds undergo competitive 1,2-C atom shifts, demonstrating significant strain in their structure. Such studies offer insights into the rearrangements and reaction mechanisms of spiro compounds under specific conditions, which are critical for synthetic chemistry applications (Rosenberg, Schrievers, & Brinker, 2016).

• Cycloaddition Reactions for Spirooxindole Synthesis : The synthesis of spirooxindole derivatives through cycloaddition reactions of azomethine ylides with cyclopropenes illustrates the versatility of spiro compounds in creating biologically relevant structures. Such synthetic routes are fundamental in developing compounds with potential pharmacological applications (Filatov et al., 2017).

Biological Activities and Applications

• Anticancer Activity of Spiro Compounds : Certain spiro compounds synthesized from cyclopropenes and azomethine ylides have shown anticancer activity against human leukemia cell lines. These findings highlight the potential of spiro compounds in medicinal chemistry, particularly in designing new anticancer agents (Filatov et al., 2017).

• Organocatalytic Synthesis for High Enantiopurity : The organocatalytic approach to synthesizing spiro[pyrrolidin-3,3'-oxindoles] with high enantiopurity demonstrates the importance of spiro compounds in achieving structural diversity and specificity. This method is particularly relevant for creating compounds with significant biological activity, offering a new avenue to medicinal chemistry (Chen et al., 2009).